Cas no 88594-65-4 (2-{(pyridin-4-yl)methylsulfanyl}pyrimidine)

• Product Name: 2-{(pyridin-4-yl)methylsulfanyl}pyrimidine
• CAS No: 88594-65-4
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• CID: 627601
• PubChem ID: 13232441
• Update Time: 2025-11-01

2-{(pyridin-4-yl)methylsulfanyl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[(4-pyridinylmethyl)thio]-
• 2-(pyridin-4-ylmethylsulfanyl)pyrimidine
• SCHEMBL6267072
• CHEMBL152908
• 88594-65-4
• F6616-1342
• AKOS024385809
• 2-{[(Pyridin-4-yl)methyl]sulfanyl}pyrimidine
• DTXSID90530583
• 2-((pyridin-4-ylmethyl)thio)pyrimidine
• 2-{(pyridin-4-yl)methylsulfanyl}pyrimidine

• Inchi： 1S/C10H9N3S/c1-4-12-10(13-5-1)14-8-9-2-6-11-7-3-9/h1-7H,8H2
• InChI Key： WFFIXZNLHHUGAV-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 203.05171847g/mol
• Monoisotopic Mass: 203.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{(pyridin-4-yl)methylsulfanyl}pyrimidine

Professional Introduction to Compound with CAS No. 88594-65-4 and Product Name: 2-{(pyridin-4-yl)methylsulfanyl}pyrimidine

The compound with the CAS number 88594-65-4 and the product name 2-{(pyridin-4-yl)methylsulfanyl}pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates a pyrimidine core, which is a well-known scaffold in the development of bioactive molecules, particularly in the realm of antiviral and anticancer agents.

At the heart of this compound lies the pyridin-4-ylmethylsulfanyl moiety, a functional group that contributes to its distinct chemical properties. This moiety is strategically positioned to interact with biological targets, thereby enhancing the compound's pharmacological activity. The pyridine ring, known for its ability to form hydrogen bonds and coordinate with metal ions, plays a crucial role in modulating the compound's binding affinity and selectivity. Such structural features are often exploited in the design of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways.

Recent research has highlighted the importance of 2-{(pyridin-4-yl)methylsulfanyl}pyrimidine in the development of novel therapeutic agents. Studies have demonstrated its potential as an inhibitor of kinases, which are enzymes that play a critical role in cell signaling pathways associated with various diseases, including cancer. The pyrimidine core provides a scaffold that can be modified to enhance binding interactions with specific kinase domains. This flexibility allows researchers to fine-tune the compound's activity and reduce off-target effects, which are common concerns in drug development.

In addition to its kinase inhibition properties, 2-{(pyridin-4-yl)methylsulfanyl}pyrimidine has shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may exhibit antiviral activity by interfering with viral replication mechanisms. The sulfanyl group contributes to this potential by facilitating interactions with viral proteins, thereby disrupting essential viral processes. Such findings are particularly relevant in the context of emerging infectious diseases, where rapid development of antiviral agents is paramount.

The synthesis of 2-{(pyridin-4-yl)methylsulfanyl}pyrimidine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent pharmacological evaluation. Techniques such as transition-metal-catalyzed cross-coupling reactions have been utilized to construct the pyridine-pyrimidine linkage efficiently. These synthetic approaches not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the creation of such intricate molecular structures.

From a computational chemistry perspective, 2-{(pyridin-4-yl)methylsulfanyl}pyrimidine has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding mode with biological targets and predict its pharmacokinetic properties. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with proteins and nucleic acids. Such data is instrumental in guiding medicinal chemists during lead optimization efforts, ensuring that subsequent analogs exhibit improved efficacy and safety profiles.

The pharmacological evaluation of 2-{(pyridin-4-yl)methylsulfanyl}pyrimidine has revealed several promising characteristics. In vitro assays have demonstrated its ability to inhibit specific kinases with high selectivity, suggesting potential therapeutic applications in oncology. Furthermore, preclinical studies have shown that it can modulate signaling pathways associated with inflammation and immune responses, making it a candidate for treating autoimmune diseases. These findings underscore the compound's versatility and highlight its potential as a multitargeted therapeutic agent.

As research progresses, efforts are being made to improve the pharmacological properties of 2-{(pyridin-4-yl)methylsulfanyl}pyrimidine through structural modifications. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify analogs that exhibit enhanced potency, reduced toxicity, and improved bioavailability. Such endeavors are aligned with global initiatives aimed at accelerating drug discovery pipelines for unmet medical needs. The development of novel compounds like this one exemplifies the collaborative efforts between academia and industry in addressing complex health challenges.

The regulatory landscape for new pharmaceutical agents continues to evolve, necessitating rigorous testing and validation before clinical translation. 2-{(pyridin-4-yl)methylsulfanyl}pyrimidine is no exception; it must undergo stringent safety evaluations before it can be considered for human use. Regulatory agencies require comprehensive data on its toxicity profile, pharmacokinetics, and interactions with other drugs. These requirements ensure that patients receive safe and effective treatments while minimizing risks associated with novel therapeutics.

In conclusion,2-{(pyridin-4-yl)methylsulfanyl}pyrimidine, characterized by its CAS number 88594-65-4, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in addressing diverse medical challenges worldwide.